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Compound of Interest

Compound Name: Tolazoline

Cat. No.: B1682396 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Tolazoline, offering procedural, step-by-step guidance to foster

a culture of safety and build trust in your laboratory practices.

Hazardous Properties of Tolazoline
Tolazoline hydrochloride is considered hazardous. It is harmful if swallowed and causes skin

and serious eye irritation.[1][2] It may also cause respiratory irritation.[1]

Quantitative Toxicity Data

Species Route Lethal Dose 50 (LD50)

Rat Oral 1200 mg/kg[3]

Mouse Oral 400 mg/kg[3]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure and ensure safety, a combination of engineering controls and personal

protective equipment should be utilized.
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Engineering Controls
Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below recommended exposure limits. If operations generate dust,

fume, or mist, ventilation should be used to keep exposure to airborne contaminants below

the exposure limit.

Eyewash Stations: Ensure eyewash facilities are readily available in the work area.

Personal Protective Equipment
Eye and Face Protection: Safety glasses with side shields are recommended. Face shields

or goggles may be required if a splash potential exists.

Skin Protection:

Gloves: Chemically compatible, impervious gloves are recommended. For handling

solutions, ensure the glove material is protective against the solvent being used. Nitrile or

other synthetic non-latex gloves should be used by individuals sensitive to natural rubber.

Lab Coat: A protective laboratory coat, apron, or disposable garment should be worn.

Respiratory Protection: A NIOSH-approved dust respirator should be used if ventilation is

inadequate or if dust is generated. An effective respirator program should be in place. In

case of a large spill, a self-contained breathing apparatus should be used to avoid inhalation.

Operational Plans: Safe Handling and Storage
Handling

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin and eyes.

Do not breathe dust.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.
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Ground all equipment containing the material.

Storage
Keep container tightly closed in a dry, cool, and well-ventilated area.

Store away from heat and sources of ignition.

Protect from light.

Store away from incompatible materials such as oxidizing agents.

Emergency Procedures and First Aid
Immediate action is crucial in case of accidental exposure.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek medical attention if

irritation persists.

Skin Contact: Wash off immediately with soap and plenty of water for at least 20 minutes

while removing all contaminated clothing and shoes. Get medical attention if irritation

develops or persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Clean

mouth with water. Never give anything by mouth to an unconscious person. If large

quantities are swallowed, call a physician immediately.
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Disposal Plans
Proper disposal of Tolazoline and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Spill Cleanup
Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container. Finish cleaning by spreading water on the contaminated surface and dispose of

according to local and regional authority requirements.
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Large Spill: Use a shovel to put the material into a convenient waste disposal container.

Finish cleaning by spreading water on the contaminated surface and allow it to evacuate

through the sanitary system. For large spills, a self-contained breathing apparatus should be

used.
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Waste Disposal
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Do not allow the product to reach the sewage system.

Dispose of contents and container to an approved waste disposal plant.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Disclaimer: This information is intended for guidance and is not a substitute for a thorough

review of the Safety Data Sheet (SDS) and compliance with all applicable local, state, and

federal regulations. Always consult the specific SDS for the Tolazoline product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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